Cas no 1179445-22-7 (N2-(3,4-dimethylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride)

• Product Name: N2-(3,4-dimethylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride
• CAS No: 1179445-22-7
• MF: C₂₁H₂₅ClN₆
• MW: 396.916402578354
• CID: 5473082
• Update Time: 2025-06-13

N2-(3,4-dimethylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-N-(3,4-dimethylphenyl)-4-N-phenyl-6-pyrrolidin-1-yl-1,3,5-triazine-2,4-diamine:hydrochloride
• N2-(3,4-dimethylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

• Inchi： 1S/C21H24N6.ClH/c1-15-10-11-18(14-16(15)2)23-20-24-19(22-17-8-4-3-5-9-17)25-21(26-20)27-12-6-7-13-27;/h3-5,8-11,14H,6-7,12-13H2,1-2H3,(H2,22,23,24,25,26);1H
• InChI Key： OHFPTUDTNQGIKT-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=C(C)C=1)C1N=C(NC2C=CC=CC=2)N=C(N2CCCC2)N=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on N2-(3,4-dimethylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

N²-(3,4-Dimethylphenyl)-N⁴-Phenyl-6-(Pyrrolidin-1-yl)-1,3,5-Triazine-2,4-diamine Hydrochloride (CAS No. 1179445-22-7): A Comprehensive Overview

N²-(3,4-Dimethylphenyl)-N⁴-Phenyl-6-(Pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179445-22-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazines and is characterized by its unique molecular structure, which includes a triazine core and functional groups such as dimethylphenyl, phenyl, and pyrrolidinyl moieties. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The chemical structure of N²-(3,4-Dimethylphenyl)-N⁴-Phenyl-6-(Pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179445-22-7) is represented by the formula C₁₈H₂₃N₅·HCl. The triazine core is a versatile scaffold that has been extensively studied for its biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the dimethylphenyl and phenyl groups contributes to the compound's lipophilicity and enhances its ability to cross biological membranes. The pyrrolidinyl moiety adds to the compound's flexibility and can influence its binding affinity to specific receptors.

In recent years, significant research has been conducted to explore the pharmacological properties of N²-(3,4-Dimethylphenyl)-N⁴-Phenyl-6-(Pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N²-(3,4-Dimethylphenyl)-N⁴-Phenyl-6-(Pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride has also shown potential as an antiviral agent. Research conducted at the University of California demonstrated that this compound effectively inhibits the replication of several viruses, including influenza A and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry into host cells and blocking viral protein synthesis. These findings suggest that this compound could be developed into a broad-spectrum antiviral drug.

In addition to its therapeutic applications, N²-(3,4-Dimethylphenyl)-N⁴-Phenyl-6-(Pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride has been investigated for its potential use in cancer therapy. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in cancer cells but not in normal cells makes it an attractive candidate for further development as an anticancer agent.

The safety profile of N²-(3,4-Dimethylphenyl)-N⁴-Phenyl-6-(Pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride has been evaluated in preclinical studies. Toxicity assessments in animal models have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of N²-(3,4-Dimethylphenyl)-N⁴-Phenyl-6-(Pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride. Early-phase trials have demonstrated promising results in terms of pharmacokinetics and pharmacodynamics. The compound exhibits good oral bioavailability and a favorable pharmacokinetic profile with a half-life suitable for once-daily dosing. These characteristics make it an attractive candidate for further clinical evaluation.

In conclusion, N²-(3,4-Dimethylphenyl)-N⁴-Phenyl-6-(Pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179445-22-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in inflammatory diseases, viral infections, and cancer.